Cas no 103202-63-7 (trans-4-[tert-butyl(dimethyl)silyl]oxycyclohexanol)

• Product Name: trans-4-[tert-butyl(dimethyl)silyl]oxycyclohexanol
• CAS No: 103202-63-7
• MF: C₁₂H₂₆O₂Si
• MW: 230.419145107269
• MDL: MFCD30802989
• CID: 5070852
• PubChem ID: 554539
• Update Time: 2026-03-01

trans-4-[tert-butyl(dimethyl)silyl]oxycyclohexanol Chemical and Physical Properties

Names and Identifiers

• 4-((tert-Butyldimethylsilyl)oxy)cyclohexanol
• Cyclohexanol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• 4-(tert-Butyl-dimethyl-silanyloxy)-cyclohexanol
• 4-[tert-butyl(dimethyl)silyl]oxycyclohexan-1-ol
• trans-4-[tert-butyl(dimethyl)silyl]oxycyclohexanol
• cis-4-[(tert-butyldimethylsilyl)oxy]cyclohexan-1-ol
• 4-(t-Butyldimethylsilanyloxy)cyclohexanol
• Cyclohexanol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, trans-
• 4-[(tert-butyldimethylsilyl)oxy]cyclohexanol
• PubChem2028
• 103202-63-7
• (1s,4s)-4-((tert-butyldimethylsilyl)oxy)cyclohexan-1-ol
• 4-{[tert-Butyl(dimethyl)silyl]oxy}cyclohexanol
• cis-4-(tert-buyl-dimethyl-silanyloxy)-cyclohexanol
• trans-4-[t-Butyl(dimethyl)silyl]oxycyclohexanol
• trans-4-(tert-buyl-dimethyl-silanyloxy)-cyclohexanol
• MFCD30802989
• trans-4-[(tert-Butyldimethylsilyl)oxy]cyclohexanol
• 4-(tert-butyl-dimethylsilanyloxy)cyclohexanol
• MFCD13190776
• SY364902
• AS-78649
• cis-4-(tert-butyldimethylsilyloxy)-cyclohexanol
• cis-(1s,4s)-4-((Tert-butyldimethylsilyl)oxy)cyclohexan-1-ol
• 4-[tert-Butyl(dimethyl)silyl]oxycyclohexanol
• 126931-29-1
• SCHEMBL277966
• AB86528
• AKOS016014928
• DTXSID301190980
• 4-([tert-Butyl(dimethyl)silyl]oxy)cyclohexanol #
• (1s,4s)-4-[(tert-butyldimethylsilyl)oxy]cyclohexan-1-ol
• 4-((tert-butyldimethylsilyl)oxy)cyclohexan-1-ol
• CYclohexanol,4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,cis-
• P19869
• BS-14881
• DA-34976
• trans-4-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclohexanol
• (1R,4R)-4-[(TERT-BUTYLDIMETHYLSILYL)OXY]CYCLOHEXAN-1-OL
• DTXSID90339210
• SY270437
• 4-(tert-Butyldimethylsilyloxy)cyclohexanol
• cis-4-(tert-butyldimethylsilyloxy)cyclohexanol
• cis-4-((tert-Butyldimethylsilyl)oxy)cyclohexan-1-ol
• SY270440
• AB86494
• P19886
• SCHEMBL277967
• XGCCUZRKNCUVJK-XYPYZODXSA-N
• MFCD29052535
• cis-4-[(tbdms)oxy]cyclohexan-1-ol
• cis-4-[(tert-Butyldimethylsilyl)oxy]cyclohexanol
• 1,4-Cyclohexanediol, TBDMS derivative
• 103202-62-6
• cis-4-[(t-Butyldimethylsilyl)oxy]cyclohexan-1-ol
• BS-43172
• 4-[(TERT-BUTYLDIMETHYLSILYL)OXY]CYCLOHEXAN-1-OL
• (1r,4r)-4-((tert-butyldimethylsilyl)oxy)cyclohexan-1-ol
• J-514256
• CS-0058225
• Cyclohexanol, 4-[(tert-butyldimethylsilyl)oxy]-
• SCHEMBL278515
• CS-0154944
• trans-4-tert-butyldimethylsilyloxycyclohexanol
• 4-{[tert-Butyl(dimethyl)silyl]oxy}cyclohexan-1-ol
• DB-062554
• BFA93129
• trans-4-((tert-Butyldimethylsilyl)oxy)cyclohexan-1-ol
• XGCCUZRKNCUVJK-PHIMTYICSA-N
• D82143

• MDL： MFCD30802989
• Inchi： 1S/C12H26O2Si/c1-12(2,3)15(4,5)14-11-8-6-10(13)7-9-11/h10-11,13H,6-9H2,1-5H3
• InChI Key： XGCCUZRKNCUVJK-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1CCC(CC1)O

Computed Properties

• Exact Mass: 230.170206602 g/mol
• Monoisotopic Mass: 230.170206602 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• Molecular Weight: 230.42

Additional information on trans-4-[tert-butyl(dimethyl)silyl]oxycyclohexanol

Professional Introduction to trans-4-[tert-butyl(dimethyl)silyl]oxycyclohexanol (CAS No. 103202-63-7)

trans-4-[tert-butyl(dimethyl)silyl]oxycyclohexanol, identified by its Chemical Abstracts Service (CAS) number 103202-63-7, is a specialized organosilicon compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of trans-4-[tert-butyl(dimethyl)silyl]oxycyclohexanol consists of a cyclohexane ring substituted with a tert-butyl(dimethyl)silyl group and a hydroxyl (-OH) moiety. The presence of the silyl group enhances the compound's stability and reactivity, making it particularly useful in protecting group strategies and in the synthesis of complex molecular architectures. The stereochemistry of the trans configuration further influences its interactions with biological targets, which is a critical consideration in drug design.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from natural products and heterocyclic compounds. trans-4-[tert-butyl(dimethyl)silyl]oxycyclohexanol has emerged as a key intermediate in the synthesis of several pharmacologically active compounds. For instance, researchers have utilized this compound to develop derivatives with potential applications in anti-inflammatory and anticancer therapies. The silyl protecting group allows for selective functionalization, enabling chemists to modify the molecule at specific positions while maintaining overall structural integrity.

The compound's utility extends beyond pharmaceutical applications. In synthetic organic chemistry, trans-4-[tert-butyl(dimethyl)silyl]oxycyclohexanol serves as a versatile building block for constructing more complex molecules. Its ability to undergo various chemical transformations, such as oxidation, reduction, and nucleophilic substitution, makes it a valuable asset in laboratory settings. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, which is crucial for designing molecules with specific biological activities.

Recent advancements in computational chemistry have further highlighted the importance of trans-4-[tert-butyl(dimethyl)silyl]oxycyclohexanol in drug discovery. Molecular modeling studies have demonstrated that derivatives of this compound can interact effectively with target proteins, suggesting their potential as lead compounds for new drugs. These studies often involve virtual screening techniques, where large libraries of compounds are computationally screened to identify those with high binding affinity to biological targets. The structural features of trans-4-[tert-butyl(dimethyl)silyl]oxycyclohexanol, including its stereochemistry and functional groups, contribute to its suitability for such applications.

The synthesis of trans-4-[tert-butyl(dimethyl)silyl]oxycyclohexanol involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include the reaction of cyclohexanone derivatives with silylation agents followed by hydroxylation steps. The choice of reagents and catalysts is critical to achieving high yields and purity. Advances in green chemistry have also influenced the synthesis of this compound, with researchers exploring more sustainable methods that minimize waste and hazardous byproducts.

In conclusion, trans-4-[tert-butyl(dimethyl)silyl]oxycyclohexanol (CAS No. 103202-63-7) is a multifunctional compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing bioactive molecules. As research continues to uncover new applications for this compound, its importance in drug discovery and synthetic chemistry is likely to grow further.